![molecular formula C12H16Cl2FN B2777067 4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride CAS No. 1864058-44-5](/img/structure/B2777067.png)
4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride
Cat. No. B2777067
CAS RN:
1864058-44-5
M. Wt: 264.17
InChI Key: PPANYICQZDVOAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Scientific Research Applications
Environmental Remediation
- A study explored the sonochemical degradation of various pollutants, including 4-fluorophenol, a related compound to 4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride. This research indicates potential applications in environmental remediation and pollution control (Goskonda, Catallo, & Junk, 2002).
Drug Synthesis
- Research on the efficient functionalization of pyridinylmethyl compounds, including derivatives similar to 4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride, highlights its role in the synthesis of cognitive enhancement drugs (Pesti et al., 2000).
Analytical Chemistry
- A study developed a method for the determination of a compound structurally related to 4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride in plasma, demonstrating its application in analytical chemistry and pharmacokinetics (Yang et al., 2004).
Photoelectrochemical Sensing
- Research on BiPO4/BiOCl heterojunctions for the detection of 4-chlorophenol, which shares structural similarity with 4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride, showcases applications in photoelectrochemical sensors (Yan et al., 2019).
Pharmaceutical Research
- A study on N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl) Carbamide, a compound with a similar structure, discussed its pharmacological and behavioral profile, indicating its relevance in pharmaceutical research (Vanover et al., 2006).
Fluorophore Development
- The development of latent blue and red fluorophores using a trimethyl lock strategy, involving compounds like fluoroanisols, shows potential applications in biochemistry and cell biology research (Lavis, Chao, & Raines, 2006).
Antipathogenic Research
- A study on thiourea derivatives, including fluoro and chloro substituents similar to 4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride, demonstrated significant antipathogenic activities, pointing to its potential in antimicrobial research (Limban, Marutescu, & Chifiriuc, 2011).
properties
IUPAC Name |
4-[(4-chlorophenyl)methyl]-4-fluoropiperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClFN.ClH/c13-11-3-1-10(2-4-11)9-12(14)5-7-15-8-6-12;/h1-4,15H,5-9H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPANYICQZDVOAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(CC2=CC=C(C=C2)Cl)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Chlorophenyl)methyl]-4-fluoropiperidine hydrochloride | |
CAS RN |
1864058-44-5 |
Source
|
| Record name | 4-[(4-chlorophenyl)methyl]-4-fluoropiperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[4-(6-Cyclopropyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B2776987.png)
![2-[4-(2-fluorophenyl)piperazin-1-yl]-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one](/img/no-structure.png)
![N-(3-chloro-2-methylphenyl)-2-((3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2776991.png)
![4-Morpholineethanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-](/img/structure/B2776992.png)
![N-[[4-(2-Methylpiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide](/img/structure/B2776999.png)
![3-(7-(tert-butyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-phenethylpropanamide](/img/structure/B2777001.png)
![N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-hydroxy-2-(thiophen-3-yl)ethyl)oxalamide](/img/structure/B2777002.png)
![N-[(2-Methylphenyl)methyl]-2-[methyl(prop-2-ynyl)amino]acetamide](/img/structure/B2777003.png)
![N-(1-cyanocyclohexyl)-2-[[4-(2-methylphenyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide](/img/structure/B2777004.png)
